Cas no 133586-43-3 (perfluoro-(2-methyl-3-isothiocyanato)pent-2-ene)

• Product Name: perfluoro-(2-methyl-3-isothiocyanato)pent-2-ene
• CAS No: 133586-43-3
• MF: C₇F₁₁NS
• MW: 339.12903881073
• MDL: MFCD08275301
• CID: 899665
• Update Time: 2026-04-29

perfluoro-(2-methyl-3-isothiocyanato)pent-2-ene Chemical and Physical Properties

Names and Identifiers

• perfluoro-(2-methyl-3-isothiocyanato)pent-2-ene
• 3,3,3-trifluoro-1-pentafluoroethyl-2-trifluoromethyl-1-propenyl isothiocyanate
• perfluoro-1-ethyl-2-methylpropenyl isothiocyanate
• perfluoro-2-methylpent-2-en-3-yl isothiocyanate
• perfluoro-3-isothiocyanato-2-methyl-2-pentene

• MDL： MFCD08275301

Computed Properties

• Exact Mass: 338.95800

Experimental Properties

• Boiling Point: 119-120°C
• PSA: 44.45000
• LogP: 4.66550

perfluoro-(2-methyl-3-isothiocyanato)pent-2-ene Security Information

• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 23/24/25
• Safety Instruction： S23
• Risk Phrases：R23/24/25
• Safety Term：S23-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates

Additional information on perfluoro-(2-methyl-3-isothiocyanato)pent-2-ene

Research Brief on Perfluoro-(2-methyl-3-isothiocyanato)pent-2-ene (CAS: 133586-43-3) in Chemical Biology and Pharmaceutical Applications

Perfluoro-(2-methyl-3-isothiocyanato)pent-2-ene (CAS: 133586-43-3) is a fluorinated isothiocyanate compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique physicochemical properties and potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and biological relevance.

The compound's perfluorinated backbone confers exceptional stability and lipophilicity, making it an attractive candidate for probing protein interactions and designing targeted therapeutics. Recent studies have explored its utility as a bioconjugation reagent, leveraging the isothiocyanate group's reactivity with nucleophilic amino acids such as lysine and cysteine. This property has been exploited in the development of antibody-drug conjugates (ADCs) and fluorescent probes for imaging applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in modifying monoclonal antibodies while maintaining their antigen-binding affinity. The researchers utilized perfluoro-(2-methyl-3-isothiocyanato)pent-2-ene to create stable linkages with cytotoxic payloads, resulting in ADCs with improved pharmacokinetic profiles compared to conventional conjugation methods.

In chemical biology, the fluorinated nature of this compound has enabled novel applications in ¹⁹F NMR spectroscopy. Research groups have employed it as a molecular tag for studying protein dynamics and ligand-receptor interactions, capitalizing on the absence of natural ¹⁹F background in biological systems. This approach has provided unprecedented insights into previously intractable biological processes.

The compound's stability under physiological conditions has also prompted investigations into its potential as a building block for fluorinated pharmaceuticals. Computational studies suggest that its incorporation into drug candidates could enhance metabolic stability and membrane permeability, addressing key challenges in drug development. However, researchers caution that the strong electron-withdrawing effects of the perfluoroalkyl group may require careful structural optimization to maintain desired pharmacological activity.

Ongoing research is exploring the compound's utility in targeted drug delivery systems, particularly for crossing biological barriers such as the blood-brain barrier. Preliminary in vivo studies in rodent models have shown promising results, with fluorinated conjugates demonstrating improved biodistribution profiles compared to their non-fluorinated counterparts.

Safety assessments of perfluoro-(2-methyl-3-isothiocyanato)pent-2-ene indicate that while the compound exhibits low acute toxicity, its environmental persistence warrants careful consideration in pharmaceutical applications. Recent regulatory developments regarding per- and polyfluoroalkyl substances (PFAS) may impact future research directions with this compound class.

In conclusion, perfluoro-(2-methyl-3-isothiocyanato)pent-2-ene represents a versatile tool in chemical biology and pharmaceutical research, with applications ranging from bioconjugation to drug design. As research continues to elucidate its properties and potential, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and diagnostic tools.